Cas no 147676-00-4 (2-Propynoic acid,3-(3-furanyl)-, methyl ester)

• Product Name: 2-Propynoic acid,3-(3-furanyl)-, methyl ester
• CAS No: 147676-00-4
• MF: C₈H₆O₃
• MW: 150.131442546844
• CID: 100713
• PubChem ID: 45079420
• Update Time: 2025-08-03

2-Propynoic acid,3-(3-furanyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid,3-(3-furanyl)-, methyl ester
• 2-Propynoic acid, 3-(3-furanyl)-, methyl ester (9CI)
• FT-0696703
• 147676-00-4
• Methyl3-(furan-3-yl)prop-2-ynoate
• Methyl 3-(furan-3-yl)prop-2-ynoate
• EN300-787227
• AKOS013859249
• 2-Propynoic acid,3-(3-furanyl)-,methyl ester(9ci)

• Inchi： 1S/C8H6O3/c1-10-8(9)3-2-7-4-5-11-6-7/h4-6H,1H3
• InChI Key： OHQKPRGBXDXNIQ-UHFFFAOYSA-N
• SMILES： O1C=CC(C#CC(=O)OC)=C1

Computed Properties

• Exact Mass: 150.03168
• Monoisotopic Mass: 150.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 39.44

Additional information on 2-Propynoic acid,3-(3-furanyl)-, methyl ester

Introduction to 2-Propynoic acid,3-(3-furanyl)-, methyl ester (CAS No. 147676-00-4) and Its Emerging Applications in Chemical Biology

2-Propynoic acid,3-(3-furanyl)-, methyl ester, identified by its Chemical Abstracts Service (CAS) number 147676-00-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of furfuryl esters, which are known for their diverse biological activities and potential applications in pharmaceutical research and drug development. The presence of both a propynoic acid moiety and a furanyl group in its molecular structure endows it with distinctive chemical reactivity and biological relevance, making it a valuable scaffold for synthetic chemists and biologists alike.

The methyl ester form of this compound enhances its solubility in various organic solvents, facilitating its use in synthetic protocols and biochemical assays. This characteristic is particularly advantageous when designing experiments that require precise control over reaction conditions and substrate availability. The propynoic acid segment introduces a carboxyl group capable of participating in hydrogen bonding, esterification, or amidation reactions, while the furanyl ring contributes to hydrophobic interactions and can serve as a recognition site for biological targets. Together, these features make 2-propynoic acid,3-(3-furanyl)-, methyl ester a versatile building block for the construction of more complex molecules with tailored biological functions.

Recent advancements in the field of medicinal chemistry have highlighted the importance of furfuryl-containing compounds in the development of novel therapeutic agents. Studies have demonstrated that molecules incorporating furanyl moieties often exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. For instance, derivatives of furfuryl esters have been investigated for their potential to modulate the activity of cytochrome P450 enzymes, which play a crucial role in drug metabolism and detoxification processes. The methyl ester functionality further enhances the metabolic stability of these compounds, allowing for prolonged biological activity and improved pharmacokinetic profiles.

In addition to its pharmacological applications, 2-propynoic acid,3-(3-furanyl)-, methyl ester has shown promise as a tool compound in biochemical research. Its ability to serve as a precursor for more complex molecules makes it an attractive candidate for use in library synthesis programs aimed at discovering novel bioactive scaffolds. Researchers have leveraged this compound to develop inhibitors targeting specific disease-related pathways by appending functional groups that enhance binding affinity or selectivity. The propynoic acid moiety provides a reactive site for further derivatization, while the furanyl ring remains accessible for modifications that fine-tune biological activity.

The structural versatility of 2-propynoic acid,3-(3-furanyl)-, methyl ester has also been exploited in materials science applications. Furfuryl esters are known to exhibit interesting physicochemical properties when incorporated into polymers or nanoparticles, making them useful for developing drug delivery systems with enhanced stability and controlled release profiles. Recent studies have explored the use of this compound as an intermediate in the synthesis of biodegradable polymers that can be tailored for specific biomedical applications. These materials have shown potential in wound healing, tissue engineering, and targeted drug delivery systems.

The synthesis of 2-propynoic acid,3-(3-furanyl)-, methyl ester typically involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between propargyl alcohol derivatives and furfural under acidic or basic conditions, followed by methylation to introduce the ester group. Advances in catalytic methods have enabled more efficient synthesis routes that minimize waste generation and reduce reaction times. These improvements align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

From a regulatory perspective, compounds like 2-propynoic acid,3-(3-furanyl)-, methyl ester must undergo rigorous testing to ensure safety and efficacy before being considered for clinical use. While this compound itself may not be classified as a high-risk substance under current regulatory frameworks, its derivatives could be subject to stringent controls depending on their intended application. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and quality throughout the production process. Additionally, thorough toxicological studies are essential to assess potential side effects or interactions with other drugs.

The future prospects for 2-propynoic acid,3(3-furanyl)-,methyl ester are promising as research continues to uncover new applications for furfuryl-containing compounds. Collaborative efforts between academia and industry are likely to drive innovation in this area by combining computational modeling with experimental validation strategies. By leveraging computational chemistry tools such as molecular docking simulations or quantum mechanical calculations, researchers can predict how modifications to this scaffold might influence biological activity, enabling faster development cycles.

In conclusion, 2-propynoic acid, 3( 3-furanyl) -,methyl ester(CAS No . 147676-00-4) is a multifaceted compound with significant potential across multiple disciplines including medicinal chemistry, biomaterials science,and biochemical research . Its unique structural features make it an excellent candidate for further exploration ,with applications ranging from drug discovery programs to sustainable polymer formulations . As our understanding of molecular interactions evolves ,this compound is poised play an important role shaping future advancements within chemical biology .